Cas no 2580217-73-6 (2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride)

• Product Name: 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride
• CAS No: 2580217-73-6
• MF: C₅H₁₁Cl₂N₃O₂S
• MW: 248.130737543106
• MDL: MFCD33020474
• CID: 5360091
• PubChem ID: 155858374
• Update Time: 2025-06-08

2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrazol-4-ylsulfonyl)ethanamine;dihydrochloride
• 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride
• Z4897190999

• MDL： MFCD33020474
• Inchi： 1S/C5H9N3O2S.2ClH/c6-1-2-11(9,10)5-3-7-8-4-5;;/h3-4H,1-2,6H2,(H,7,8);2*1H
• InChI Key： HJQZBCBHPRNTPG-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1C=NNC=1)(CCN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Topological Polar Surface Area: 97.2

Additional information on 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride

Introduction to 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride (CAS No. 2580217-73-6)

2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride (CAS No. 2580217-73-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a pyrazole core with a sulfonamide functional group, making it a promising candidate for various biochemical applications. The presence of the sulfonamide moiety enhances its potential as an intermediate in drug synthesis, while the pyrazole ring contributes to its biological activity, particularly in modulating enzyme function and receptor interactions.

The chemical structure of 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride features a central ethylamine chain linked to a pyrazole ring substituted at the 4-position with a sulfonamide group. This configuration not only imparts specific physicochemical properties but also opens up avenues for further derivatization and functionalization. The dihydrochloride salt form ensures enhanced solubility and stability, making it more amenable for formulation in pharmaceutical applications.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating the pyrazole scaffold. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfonamide group further extends these properties by serving as a pharmacophore that can interact with biological targets such as enzymes and receptors. This dual functionality makes 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride a versatile building block in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The pyrazole ring is a privileged scaffold in drug discovery due to its ability to adopt multiple conformations, which facilitates binding to biological targets. Additionally, the sulfonamide group is frequently incorporated into drugs due to its metabolic stability and ability to enhance binding affinity. The combination of these features makes 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride an attractive candidate for further exploration.

Recent studies have highlighted the importance of sulfonamide-containing compounds in addressing various diseases. For instance, sulfonamides have been widely used in antibiotics and anti-inflammatory drugs. The introduction of the pyrazole moiety into these molecules has led to the discovery of new drugs with improved efficacy and reduced side effects. 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride represents a continuation of this trend, offering a novel scaffold for drug development.

The synthesis of 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the pyrazole ring followed by sulfonylation and subsequent functionalization with ethylamine. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yield and purity. These synthetic pathways underscore the compound's complexity and highlight the expertise required for its production.

In terms of pharmaceutical applications, 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride holds promise as a precursor for numerous bioactive molecules. Its structural flexibility allows for modifications at multiple sites, enabling the creation of derivatives with tailored biological activities. Researchers are exploring its potential in several therapeutic areas, including oncology, neurology, and immunology. The compound's ability to interact with various biological targets makes it a valuable asset in drug discovery pipelines.

The pharmacological profile of 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride is still under investigation, but preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. Additionally, its sulfonamide moiety may contribute to anti-inflammatory effects by modulating immune responses.

The development of new drugs is often hampered by challenges such as poor bioavailability and off-target effects. However, the unique structural features of 2-(1H-pyrazole-4-sulfonyl)ethan-1-amine dihydrochloride may help mitigate these issues. The pyrazole ring can enhance oral bioavailability by improving solubility and permeability across biological membranes. Furthermore, rational drug design strategies can be employed to minimize off-target interactions, ensuring that the compound's therapeutic benefits are maximized while minimizing potential side effects.

In conclusion, 2-(1H-pyrazole - 4 - sulfonyl) ethan - 1 - amine dihydrochloride (CAS No . 2580217 - 73 - 6) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structure , combining a pyrazole core with a sulfonamide group , makes it an attractive candidate for drug development . Ongoing studies continue to uncover its pharmacological properties , paving the way for novel therapeutic agents . As research progresses , this compound is expected to play an increasingly important role in addressing various diseases .